Cas no 2229551-71-5 (2-amino-1-2-(difluoromethoxy)phenylpropan-1-one)

• Product Name: 2-amino-1-2-(difluoromethoxy)phenylpropan-1-one
• CAS No: 2229551-71-5
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6241835
• PubChem ID: 165636469
• Update Time: 2025-07-21

2-amino-1-2-(difluoromethoxy)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(difluoromethoxy)phenylpropan-1-one
• 2-amino-1-[2-(difluoromethoxy)phenyl]propan-1-one
• EN300-1971761
• 2229551-71-5

• Inchi： 1S/C10H11F2NO2/c1-6(13)9(14)7-4-2-3-5-8(7)15-10(11)12/h2-6,10H,13H2,1H3
• InChI Key： DZSMNPHXLDNAOD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(C(C)N)=O)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-2-(difluoromethoxy)phenylpropan-1-one

Research Briefing on 2-amino-1-[2-(difluoromethoxy)phenyl]propan-1-one (CAS: 2229551-71-5): Recent Advances and Applications

2-amino-1-[2-(difluoromethoxy)phenyl]propan-1-one (CAS: 2229551-71-5) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluoromethoxy and amino-substituted phenylpropanone scaffold, has demonstrated promising potential in various therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a precursor in the synthesis of novel psychoactive substances (NPS). The research highlighted its structural similarity to known stimulants, emphasizing the need for rigorous pharmacological profiling. In vitro assays revealed moderate affinity for dopamine and serotonin transporters, suggesting potential CNS activity. However, the study also cautioned about the lack of comprehensive safety data, calling for further toxicological evaluations.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2229551-71-5. A 2024 paper in Organic Process Research & Development described an improved synthetic route with 78% overall yield, utilizing a novel difluoromethylation strategy. This method significantly reduced the use of hazardous reagents while maintaining high enantiomeric purity (>99% ee), addressing previous challenges in large-scale production.

Emerging pharmacological research has identified potential therapeutic applications for this compound. A preclinical study in Neuropharmacology (2024) demonstrated its metabolite's ability to cross the blood-brain barrier and exhibit neuroprotective effects in Parkinson's disease models. The difluoromethoxy group was found to enhance metabolic stability compared to non-fluorinated analogs, suggesting improved pharmacokinetic properties for CNS-targeted therapies.

Regulatory agencies have recently begun monitoring 2229551-71-5 due to its structural relationship to controlled substances. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) issued a risk assessment in early 2024, noting its increasing appearance in forensic samples. This has spurred development of analytical methods for its detection, with several LC-MS/MS protocols now validated for forensic and clinical toxicology applications.

Future research directions appear to be bifurcating between exploring legitimate pharmaceutical applications and addressing emerging public health concerns. Several pharmaceutical companies have patented derivatives of 2229551-71-5 for potential use in neurological disorders, while academic researchers are investigating its structure-activity relationships to develop safer analogs with reduced abuse potential.

In conclusion, 2-amino-1-[2-(difluoromethoxy)phenyl]propan-1-one represents a compound of dual interest in modern chemical biology research. While its therapeutic potential continues to be explored, the scientific community must balance innovation with responsible research practices, particularly given its structural similarities to controlled substances. Ongoing studies will likely clarify its full pharmacological profile and determine whether its benefits outweigh potential risks in clinical applications.